Cas no 1804438-53-6 (3-Hydroxy-2-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-2-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804438-53-6
• MF: C₇H₂F₆N₂O₄
• MW: 292.092202663422
• CID: 4831412
• Update Time: 2025-06-08

3-Hydroxy-2-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6N2O4/c8-6(9,10)3-2(19-7(11,12)13)1-14-5(4(3)16)15(17)18/h1,16H
• InChI Key： AHLIUGWVWPMUDT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C([N+](=O)[O-])=NC=C1OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• XLogP3: 3.3
• Topological Polar Surface Area: 88.2

Additional information on 3-Hydroxy-2-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Hydroxy-2-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804438-53-6)

The compound 3-Hydroxy-2-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804438-53-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring nitro, hydroxy, and trifluoromethoxy functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of trifluoromethyl and trifluoromethoxy groups in this compound aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug candidates. This has led to increased searches for terms like "fluorinated pyridine synthesis" and "nitro-pyridine applications" in scientific databases.

From a synthetic chemistry perspective, 3-Hydroxy-2-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine poses intriguing challenges and opportunities. Its nitro group can serve as a precursor for further functionalization, enabling the creation of diverse analogs. This versatility has sparked interest in platforms like Reaxys and SciFinder, where queries such as "pyridine derivatives in drug design" frequently appear. The compound's stability under various conditions also makes it a candidate for scalable industrial processes.

Environmental and sustainability considerations are increasingly shaping chemical research, and this compound is no exception. The trifluoromethoxy moiety, while beneficial for activity, raises questions about environmental persistence. As a result, researchers are exploring greener synthesis routes, reflected in search trends like "sustainable fluorination methods". The balance between efficacy and ecological impact remains a hot topic in forums and publications.

Analytical characterization of CAS No. 1804438-53-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical factor for industries requiring high-purity intermediates. Online discussions often highlight the importance of "HPLC method development for pyridines", underscoring the compound's analytical complexity.

In summary, 3-Hydroxy-2-nitro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a convergence of cutting-edge chemical innovation and practical application. Its role in advancing fluorinated heterocycles research continues to evolve, driven by both scientific curiosity and industrial demand. As the field progresses, this compound is likely to remain a focal point for studies on structure-activity relationships and molecular design.